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Compound of Interest

Compound Name: 2-(1,3-Benzodioxol-5-yl)pyrrolidine

Cat. No.: B113369

In-Depth Technical Guide: 2-(1,3-Benzodioxol-5-
yl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Nomenclature and Chemical Identity

This technical guide provides a comprehensive overview of the chemical compound 2-(1,3-
Benzodioxol-5-yl)pyrrolidine.

CAS Number: 95849-38-0

Systematic IUPAC Name: 2-(1,3-Benzodioxol-5-yl)pyrrolidine
Common Synonyms:

e 2-Benzo[1][2]dioxol-5-yl-pyrrolidine[2]

e Pyrrolidine, 2-(1,3-benzodioxol-5-yl)-

Molecular Formula: C11H13NO:2

Molecular Weight: 191.23 g/mol
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Physicochemical Properties

A summary of the available quantitative data for 2-(1,3-Benzodioxol-5-yl)pyrrolidine is
presented in the table below. It is important to note that comprehensive experimental data for
this compound is not widely available in public literature.

Property Value Source
Boiling Point 293.7°C at 760 mmHg [3]
Flash Point 114.8°C [3]
Appearance Solid

Storage Temperature Room Temperature [2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(1,3-Benzodioxol-5-
yl)pyrrolidine is not readily available in peer-reviewed literature, the synthesis of structurally
related pyrrolidine derivatives has been described. A general approach often involves the 1,3-
dipolar cycloaddition reaction.[4][5]

A patent application describes processes for preparing enantiomerically pure forms of a closely
related compound, (R)-2-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidine, which is a cyclic
analogue of MDMA.[6]

General Synthetic Approach (Hypothetical Workflow):

A plausible synthetic route could involve a multi-step process, potentially starting from
commercially available precursors. The following diagram illustrates a generalized workflow for
the synthesis of substituted pyrrolidines.
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Caption: Generalized synthetic workflow for 2-(1,3-Benzodioxol-5-yl)pyrrolidine.

Biological Activity and Signaling Pathways

Recent patent literature suggests that 2-(1,3-Benzodioxol-5-yl)pyrrolidine and its
enantiomers are being investigated for their potential activity as modulators of serotonin
receptors.[6] This indicates a potential therapeutic application in the realm of psychiatric
disorders.

The serotonin (5-HT) receptor family is a large and complex group of G protein-coupled
receptors that are involved in a wide array of physiological and psychological processes.
Modulation of these receptors can have profound effects on mood, cognition, and behavior.

Potential Signaling Pathway:

Given its potential interaction with serotonin receptors, 2-(1,3-Benzodioxol-5-yl)pyrrolidine
could influence downstream signaling cascades. The following diagram illustrates a simplified,
hypothetical signaling pathway that could be activated by a serotonin receptor agonist.
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Caption: Hypothetical serotonin receptor-mediated signaling pathway.
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Further research is required to determine the specific serotonin receptor subtypes with which 2-
(1,3-Benzodioxol-5-yl)pyrrolidine interacts and to elucidate the precise downstream signaling
pathways it modulates. The affinity for various serotonin receptor subtypes, such as 5-HT1A, 5-
HT1B/1D, 5-HT2B, 5-HT6, and 5-HT7, has been noted for other substituted pyrrolidine
compounds, suggesting a broad area for investigation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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